Cas no 2138171-80-7 (1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl-
• CAS No: 2138171-80-7
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5269400
• Update Time: 2025-05-21

1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl-

• Inchi： 1S/C10H15N5/c1-2-3-4-15-10-7(5-14-15)9(12)8(11)6-13-10/h5-6H,2-4,11H2,1H3,(H2,12,13)
• InChI Key： ILHCFEBPQXCQJM-UHFFFAOYSA-N
• SMILES： C12N(CCCC)N=CC1=C(N)C(N)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl-

1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl-

1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl- is a heterocyclic compound with the CAS number 2138171-80-7. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule consists of a pyrazolo[3,4-b]pyridine core with two amino groups at positions 4 and 5 and a butyl substituent at position 1. Its structure makes it a versatile building block for further chemical modifications and functionalizations.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl- involves multi-component reactions or stepwise organic transformations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. For instance, researchers have employed microwave-assisted synthesis to expedite the formation of the pyrazolo[3,4-b]pyridine skeleton. This approach not only enhances reaction rates but also improves yields and selectivity compared to traditional methods.

The compound's structural versatility has led to its exploration in various applications. In medicinal chemistry, 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl- has been investigated as a potential lead compound for drug discovery. Its ability to act as a scaffold for bioisosteric replacements and functional group diversifications makes it an attractive candidate for developing novel therapeutic agents. Recent studies have highlighted its potential in targeting protein kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In materials science, the compound has been studied for its electronic properties. The pyrazolo[3,4-b]pyridine core exhibits unique electronic characteristics due to its conjugated system. Researchers have explored its use in designing organic semiconductors and optoelectronic materials. For example, studies have demonstrated that derivatives of this compound can be incorporated into organic field-effect transistors (OFETs) to improve charge transport properties.

The biological activity of 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl- has been extensively studied in recent years. Preclinical experiments have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. Its ability to modulate cellular signaling pathways involved in inflammation suggests its potential as a therapeutic agent for inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, the compound has been evaluated for its antimicrobial activity against various bacterial and fungal strains. Recent findings indicate that certain derivatives exhibit significant activity against drug-resistant pathogens like methicillin-resistant Staphylococcus aureus (MRSA). These results underscore the importance of further exploring this compound's pharmacological profile for developing novel antimicrobial agents.

In conclusion,1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-butyl- is a promising compound with diverse applications in chemistry and pharmacology. Its structural flexibility and unique properties make it an invaluable tool for advancing research in drug discovery and materials science. As ongoing studies continue to uncover new insights into its biological and chemical behaviors,2138171-80-7 will likely play an increasingly important role in both academic research and industrial applications.